Cas no 102542-59-6 (13-Docosen-1-ol,1-methanesulfonate)

• Product Name: 13-Docosen-1-ol,1-methanesulfonate
• CAS No: 102542-59-6
• MF: C₂₃H₄₆O₃S
• MW: 402.674546718597
• CID: 125107
• PubChem ID: 5066077
• Update Time: 2024-11-04

13-Docosen-1-ol,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 13-Docosen-1-ol,1-methanesulfonate
• docos-13-enyl methanesulfonate
• METHANESULFONIC ACID ERUCYL ESTER
• 22-Methansulfonyloxy-docos-9c-en
• cis-13-Docosenylmethansulfonat
• erucyl mesylate
• methanesulfonic acid docos-13c-enyl ester
• Methansulfonsaeure-docos-13c-enylester
• ERUCYL METHANE SULFATE
• CIS-13-DOCOSENYL METHANESULFONATE
• 102542-59-6
• DTXSID80407972
• DOCOS-13-EN-1-YL METHANESULFONATE

• Inchi： 1S/C23H46O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-27(2,24)25/h10-11H,3-9,12-23H2,1-2H3
• InChI Key： LQEQEAAOCYCCFX-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 402.31700
• Monoisotopic Mass: 402.31676650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 8.64130

13-Docosen-1-ol,1-methanesulfonate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters